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Compound of Interest

Compound Name: N-bromo-t-butylamine

Cat. No.: B8489873 Get Quote

Disclaimer: Comprehensive safety data specifically for N-bromo-t-butylamine is not readily

available in public databases. This guide has been compiled using computed data for N-
bromo-t-butylamine and experimental safety data from the closely related parent compound,

tert-butylamine. Researchers must handle N-bromo-t-butylamine with extreme caution,

assuming it possesses a hazard profile that is at least as severe, and potentially greater, than

tert-butylamine due to the presence of an active bromine atom. The information on tert-

butylamine should be used as a baseline for risk assessment and safety procedures.

Chemical Identification and Physical Properties
N-bromo-t-butylamine is an organic compound used in chemical research.[1] Its fundamental

properties, computed by PubChem, are summarized below.

Table 1: Chemical Identification of N-bromo-t-butylamine
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Identifier Value Source

IUPAC Name
N-bromo-2-methylpropan-2-

amine
[1][2]

Molecular Formula C₄H₁₀BrN [1][2]

CAS Number 51655-37-9 [3]

Molecular Weight 152.03 g/mol [1][2]

Canonical SMILES CC(C)(C)NBr [1][2]

InChIKey
QLCPTARABILRDA-

UHFFFAOYSA-N
[1][2]

Table 2: Computed Physical and Chemical Properties of N-bromo-t-butylamine

Property Value Source

XLogP3 1.2 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 1 [2]

Exact Mass 150.99966 Da [2]

Monoisotopic Mass 150.99966 Da [2]

Topological Polar Surface Area 12 Å² [2]

Heavy Atom Count 6 [2]

Hazard Assessment and Toxicology
No specific toxicological studies for N-bromo-t-butylamine were found. The following data for

the parent compound, tert-butylamine, is provided as a critical reference for hazard
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assessment. N-bromo compounds can be lachrymatory and are often more reactive and

potentially more toxic than their parent amines.

Table 3: GHS Hazard Identification for tert-Butylamine

Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour.[4]

Acute Toxicity, Oral Category 3
H301 / H302: Toxic / Harmful if

swallowed.[4]

Acute Toxicity, Inhalation Category 3 / 4
H331 / H332: Toxic / Harmful if

inhaled.[4]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[5]

Skin Corrosion / Irritation Category 1A / 1B
H314: Causes severe skin

burns and eye damage.[4]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage.[6]

Aquatic Hazard, Acute Category 3

H411 / H412: Toxic / Harmful

to aquatic life with long lasting

effects.

Table 4: Toxicological Data for tert-Butylamine
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Parameter Organism Route Value Source

LD50 Rat Oral
44 mg/kg - 78

mg/kg
[6]

LD50 Rabbit Dermal > 2,000 mg/kg [7]

LC50 Rat Inhalation 3.8 mg/L / 4 h [7]

LC50 Rainbow Trout Aquatic 28 mg/L / 96 h

EC50 Green Algae Aquatic 16 mg/L / 96 h

Summary of Toxicological Effects (tert-Butylamine):

Acute Toxicity: The parent compound, tert-butylamine, is toxic if swallowed, inhaled, or in

contact with skin.[5][7] Ingestion of alkaline corrosives like tert-butylamine can lead to severe

burns of the lips, tongue, and esophagus.[7] Inhalation may cause dyspnea, pulmonary

edema, and central nervous system damage, including dizziness, convulsions, and narcosis.

[7]

Corrosivity: It is highly corrosive and causes severe burns to the skin, eyes, and respiratory

tract.[4][7] Direct contact with the eyes can cause serious damage.[6]

Sensitization: Asthma-like symptoms may persist for months or years after exposure ceases,

potentially due to Reactive Airways Dysfunction Syndrome (RADS).[6]

Genotoxicity: The substance was reported to be non-mutagenic in bacteria.[7]

Reproductive Toxicity: Repeated inhalation did not show evidence of damage to reproductive

organs in studies.[7]

Emergency Procedures and First Aid
Emergency procedures should be based on the corrosive and toxic nature of the parent amine.

Eye wash fountains and safety showers must be readily accessible.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://datasheets.scbt.com/sc-251137.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
https://www.chemos.de/import/data/msds/GB_en/109-73-9-A0008345-GB-en.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/102570-SDS-EN.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
https://datasheets.scbt.com/sc-251137.pdf
https://datasheets.scbt.com/sc-251137.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/t-butylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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